Cas no 1008119-09-2 (4-Acetyl-N,N-dimethylbenzamide)

• Product name: 4-Acetyl-N,N-dimethylbenzamide
• CAS No: 1008119-09-2
• MF: C₁₁H₁₃NO₂
• MW: 191.2264
• MDL: MFCD27996715
• CID: 1094697
• PubChem ID: 20747587

4-Acetyl-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-N,N-dimethylbenzamide
• 4-Acetyl-N,N-dimethyl-benzamide
• KADXGLUHGAXACG-UHFFFAOYSA-N
• Benzamide, 4-acetyl-N,N-dimethyl-
• AK149701
• Z1171658806

• MDL： MFCD27996715
• Inchi： 1S/C11H13NO2/c1-8(13)9-4-6-10(7-5-9)11(14)12(2)3/h4-7H,1-3H3
• InChI Key： KADXGLUHGAXACG-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 37.4
• XLogP3: 0.7

4-Acetyl-N,N-dimethylbenzamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones

Additional information on 4-Acetyl-N,N-dimethylbenzamide

Comprehensive Overview of 4-Acetyl-N,N-dimethylbenzamide (CAS No. 1008119-09-2): Properties, Applications, and Industry Insights

4-Acetyl-N,N-dimethylbenzamide (CAS No. 1008119-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This aromatic amide derivative, characterized by its acetyl and dimethylamino functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₁H₁₃NO₂, and precise molecular weight of 191.23 g/mol make it a valuable building block for drug discovery and material science.

In recent years, the demand for 4-Acetyl-N,N-dimethylbenzamide has surged, driven by its role in developing small-molecule inhibitors and kinase modulators, which are pivotal in targeted cancer therapies. Researchers frequently search for "CAS 1008119-09-2 solubility" or "4-Acetyl-N,N-dimethylbenzamide synthesis protocol," reflecting its technical relevance. The compound’s lipophilic nature and moderate logP value (∼1.8) enhance its permeability across biological membranes, a trait highly sought after in drug delivery systems.

From a synthetic chemistry perspective, 4-Acetyl-N,N-dimethylbenzamide is often prepared via Friedel-Crafts acylation of N,N-dimethylbenzamide, followed by purification through recrystallization. Its melting point (∼98–102°C) and UV-Vis absorption maxima at 260 nm are key physicochemical parameters monitored in quality control. The compound’s stability under ambient conditions and compatibility with green chemistry protocols align with the industry’s shift toward sustainable practices.

Beyond pharmaceuticals, CAS 1008119-09-2 finds niche applications in agrochemicals and functional materials. Its electron-withdrawing acetyl group enables participation in Pd-catalyzed cross-coupling reactions, a hotspot in modern organic synthesis. Queries like "4-Acetyl-N,N-dimethylbenzamide Suzuki reaction" or "CAS 1008119-09-2 safety data" dominate academic forums, underscoring its interdisciplinary utility.

Analytical characterization of 4-Acetyl-N,N-dimethylbenzamide typically involves HPLC, NMR (notable for its singlet at δ 2.6 ppm for dimethyl groups), and mass spectrometry. Regulatory compliance, such as REACH registration, ensures its safe handling in industrial settings. As the scientific community explores AI-driven molecular design, this compound’s structural motifs are increasingly referenced in cheminformatics databases.

In conclusion, 4-Acetyl-N,N-dimethylbenzamide (CAS No. 1008119-09-2) exemplifies the convergence of synthetic utility and biomedical relevance. Its adaptability to high-throughput screening and catalysis positions it as a staple in innovation-driven sectors, answering the growing demand for precision chemistry solutions.